(s)-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: (2S)-2-amino-2-(2-methoxy-5-methylphenyl)ethanol
• InChI: InChI=1S/C10H15NO2/c1-7-3-4-10(13-2)8(5-7)9(11)6-12/h3-5,9,12H,6,11H2,1-2H3/t9-/m1/s1
• InChI Key: JMQJLPCLMQBSHJ-SECBINFHSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)[C@@H](CO)N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(CO)N

Description

(s)-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol is a chiral compound with significant applications in various fields of science and industry. It is characterized by the presence of an amino group, a methoxy group, and a methyl group attached to a phenyl ring, making it a versatile molecule for chemical synthesis and research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (s)-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol typically involves the following steps:

Starting Material: The synthesis begins with commercially available 2-methoxy-5-methylbenzaldehyde.

Reductive Amination: The aldehyde group is converted to an amino group through reductive amination using ammonia or an amine and a reducing agent such as sodium cyanoborohydride.

Chiral Resolution: The resulting racemic mixture is then subjected to chiral resolution techniques to isolate the (s)-enantiomer.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure high yield and purity. The use of chiral catalysts and advanced separation techniques is common in industrial settings to achieve the desired enantiomeric purity.

Chemical Reactions Analysis

Types of Reactions

(s)-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary amines.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LAH) or sodium borohydride are used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are employed for nucleophilic substitution.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(s)-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Serves as a precursor for the synthesis of biologically active compounds.

Medicine: Investigated for its potential therapeutic properties, including antidepressant and anti-inflammatory effects.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (s)-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: It may interact with enzymes and receptors in the body, modulating their activity.

Pathways Involved: The compound can influence neurotransmitter pathways, leading to potential antidepressant effects.

Comparison with Similar Compounds

Similar Compounds

®-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol: The enantiomer of the compound with different biological activity.

2-Amino-2-(2-methoxyphenyl)ethan-1-ol: Lacks the methyl group, leading to different chemical properties.

2-Amino-2-(2-methylphenyl)ethan-1-ol: Lacks the methoxy group, affecting its reactivity and applications.

Uniqueness

(s)-2-Amino-2-(2-methoxy-5-methylphenyl)ethan-1-ol is unique due to its specific chiral configuration and the presence of both methoxy and methyl groups, which contribute to its distinct chemical and biological properties.